Cas no 46165-47-3 (1H-Tetrazole,5-ethyl-1-phenyl-)

1H-Tetrazole,5-ethyl-1-phenyl- structure
46165-47-3 structure
Product Name:1H-Tetrazole,5-ethyl-1-phenyl-
CAS No:46165-47-3
MF:C9H10N4
MW:174.20250082016
CID:332606
PubChem ID:206251
Update Time:2025-04-19

1H-Tetrazole,5-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,5-ethyl-1-phenyl-
    • 5-ethyl-1-phenyltetrazole
    • 46165-47-3
    • 1H-Tetrazole, 5-ethyl-1-phenyl-
    • DTXSID30196748
    • TT-27
    • BRN 0151176
    • SCHEMBL156901
    • 5-Ethyl-1-phenyl-1H-tetrazole
    • Inchi: 1S/C9H10N4/c1-2-9-10-11-12-13(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key: WVYXSUZGELRXRA-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(CC)=NN=N1

Computed Properties

  • Exact Mass: 174.091
  • Monoisotopic Mass: 174.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 324°C at 760 mmHg
  • Flash Point: 149.7°C
  • Refractive Index: 1.637
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